Cas no 142314-69-0 (Benzoic acid, 2-formyl-5-nitro-, methyl ester)

• Product Name: Benzoic acid, 2-formyl-5-nitro-, methyl ester
• CAS No: 142314-69-0
• MF: C₉H₇NO₅
• MW: 209.155582666397
• CID: 1311176
• PubChem ID: 19788121
• Update Time: 2025-09-28

Benzoic acid, 2-formyl-5-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-formyl-5-nitro-, methyl ester
• methyl 2-formyl-5-nitrobenzoate
• DB-319878
• 142314-69-0
• DPABNAAJVWBNAT-UHFFFAOYSA-N
• DTXSID60599925
• SCHEMBL9475477
• EN300-4417586
• Z1650063186

• Inchi： 1S/C9H7NO5/c1-15-9(12)8-4-7(10(13)14)3-2-6(8)5-11/h2-5H,1H3
• InChI Key： DPABNAAJVWBNAT-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=CC=1C=O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 209.03241
• Monoisotopic Mass: 209.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.2Ų

Experimental Properties

• PSA: 86.51